Cas no 1862736-28-4 (2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid
• CAS No: 1862736-28-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6491840
• PubChem ID: 130527524
• Update Time: 2025-07-19

2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid
• 1H-Pyrazole-5-acetic acid, α,α,1,4-tetramethyl-

• Inchi： 1S/C9H14N2O2/c1-6-5-10-11(4)7(6)9(2,3)8(12)13/h5H,1-4H3,(H,12,13)
• InChI Key： YHDIBJXDXLPIQF-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)(C)C(O)=O)=C(C)C=N1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 316.5±27.0 °C(Predicted)
• pka: 4.14±0.21(Predicted)

Additional information on 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid

Research Briefing on 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid (CAS: 1862736-28-4)

Recent studies have highlighted the growing importance of 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid (CAS: 1862736-28-4) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and propanoic acid structure, has shown promising potential in various therapeutic applications, particularly in inflammation and metabolic disorders. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to enhance the efficiency of the synthetic pathway. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. The structural elucidation of the compound has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility.

In terms of biological activity, 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid has demonstrated significant anti-inflammatory properties in in vitro and in vivo models. Mechanistic studies suggest that the compound modulates key inflammatory pathways, including the NF-κB and MAPK signaling cascades, leading to reduced production of pro-inflammatory cytokines. These findings position the compound as a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the compound's role in metabolic regulation. Preliminary data indicate that 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid may influence glucose metabolism and lipid homeostasis, making it a promising target for metabolic syndrome and type 2 diabetes. Studies have shown that the compound enhances insulin sensitivity and reduces hepatic glucose output in animal models, suggesting a multifaceted therapeutic potential.

Despite these promising findings, challenges remain in the development of 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid as a therapeutic agent. Pharmacokinetic studies are ongoing to optimize its bioavailability and half-life, while toxicology assessments are being conducted to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, 2-(2,4-Dimethylpyrazol-3-yl)-2-methylpropanoic acid (CAS: 1862736-28-4) represents a compelling area of research in chemical biology and drug development. Its dual anti-inflammatory and metabolic regulatory effects highlight its potential as a versatile therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical benefits and address existing challenges.